Cas no 2287286-05-7 (6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• CAS No: 2287286-05-7
• MF: C₉H₉ClFN₃
• MW: 213.639263868332
• CID: 5866291
• PubChem ID: 165846109
• Update Time: 2025-10-30

6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• 2287286-05-7
• EN300-6749852

• Inchi： 1S/C9H9ClFN3/c1-5(2)14-9-3-6(10)7(11)4-8(9)12-13-14/h3-5H,1-2H3
• InChI Key： QVFMPHJVLJKBKM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(C(C)C)N=N2)F

Computed Properties

• Exact Mass: 213.0469032g/mol
• Monoisotopic Mass: 213.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole

Introduction to 6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2287286-05-7)

6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole, identified by the Chemical Abstracts Service Number (CAS No.) 2287286-05-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This heterocyclic compound belongs to the benzotriazole family, a class of molecules known for their diverse biological activities and utility in medicinal chemistry. The structural features of this compound, including its chloro and fluoro substituents as well as the propyl group, contribute to its unique chemical properties and potential applications.

The benzotriazole core of 6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole is a key pharmacophore that interacts with biological targets in various ways. The presence of halogen atoms such as chlorine and fluorine enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development. Additionally, the propyl group at the 1-position introduces a certain level of flexibility, which can be exploited to optimize binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzotriazole scaffolds. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific modifications present in 6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole make it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacological entities. The benzotriazole ring can serve as a foundation for further derivatization, allowing chemists to explore a wide range of structural variations. This adaptability has led to several studies exploring its role in generating novel drug candidates with improved pharmacokinetic profiles.

The chloro and fluoro substituents play a crucial role in modulating the electronic properties of the molecule. These groups can influence both the reactivity and binding interactions with biological targets. For instance, the electron-withdrawing nature of chlorine can enhance the electrophilicity of certain positions on the benzotriazole ring, making it more susceptible to nucleophilic attack during further chemical modifications.

Similarly, the fluoro atom can introduce metabolic stability by resisting hydrolysis and oxidation. This characteristic is particularly valuable in drug development, where maintaining structural integrity over time is essential for efficacy. The combination of these substituents in 6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole suggests that it may exhibit enhanced bioavailability and prolonged half-life compared to simpler benzotriazole derivatives.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole with greater accuracy. Molecular modeling studies have indicated that this compound may interact with various protein targets involved in disease pathways. These predictions provide a valuable starting point for experimental validation and further optimization.

In clinical research settings, 6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole has been investigated for its potential therapeutic effects in several disease models. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammation and cancer progression. While these findings are promising, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthetic pathways for producing 6-chloro-5-fluoro-1-(propan-2-yl)-1H-1,2,3-benzotriazole have also been optimized to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. These methods not only streamline production but also allow for scalable synthesis suitable for industrial applications.

The versatility of 6-chloro-5-fluoro-1-(propan-2-y l)-1H - 1 , 2 , 3 - benz otri azole extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for developing materials with specialized properties. For example, its ability to form stable complexes with metal ions makes it useful in designing metallo-drugs or catalysts.

The growing interest in green chemistry has prompted researchers to investigate sustainable methods for synthesizing compounds like 6-chloro - 5 - fluoro - 1 - ( propan - 2 - yl ) - 1 H - 1 , 2 , 3 - benz otri azole . Techniques such as solvent-free reactions or catalytic processes that minimize waste are being actively pursued. These efforts align with broader industry trends aimed at reducing environmental impact while maintaining high-quality chemical products.

In conclusion,6-chloro - 5 - fluoro - 1 - ( propan - 2 - yl ) - 1 H - 1 , 2 , 3 - benz otri azole (CAS No .2287286 -05 -7) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with promising preclinical data , make it an attractive candidate for further development . As research continues to uncover new applications and synthetic methodologies , this compound is poised to play an important role in future medical innovations .